Cas no 1245569-48-5 (1-{3-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazol-5-yl}methanamine hydrochloride)

• Product Name: 1-{3-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazol-5-yl}methanamine hydrochloride
• CAS No: 1245569-48-5
• MF: C₁₀H₁₁Cl₂N₃O₂
• MW: 276.119240045547
• MDL: MFCD16606056
• CID: 4564380
• PubChem ID: 51051934
• Update Time: 2025-06-20

1-{3-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazol-5-yl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-((4-Chlorophenoxy)methyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride
• 1-{3-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazol-5-yl}methanamine hydrochloride
• [3-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazol-5-yl]methanamine;hydrochloride
• F2185-0103
• AB87216
• 1082823-91-3
• (3-((4-chlorophenoxy)methyl)-1,2,4-oxadiazol-5-yl)methanaminehydrochloride
• MFCD16606056
• 1245569-48-5
• AKOS026677164

• MDL： MFCD16606056
• Inchi： 1S/C10H10ClN3O2.ClH/c11-7-1-3-8(4-2-7)15-6-9-13-10(5-12)16-14-9;/h1-4H,5-6,12H2;1H
• InChI Key： CZMOMGIIFJXSEG-UHFFFAOYSA-N
• SMILES： C(C1=NOC(CN)=N1)OC1C=CC(Cl)=CC=1.Cl

Computed Properties

• Exact Mass: 275.023
• Monoisotopic Mass: 275.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.2A^2

Additional information on 1-{3-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazol-5-yl}methanamine hydrochloride

1-{3-[(4-Chlorophenoxy)methyl]-1,2,4-oxadiazol-5-yl}methanamine Hydrochloride: A Comprehensive Overview

1-{3-[(4-Chlorophenoxy)methyl]-1,2,4-oxadiazol-5-yl}methanamine hydrochloride (CAS No. 1245569-48-5) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 1-{3-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazol-5-yl}methanamine hydrochloride is characterized by a central oxadiazole ring substituted with a (4-chlorophenoxy)methyl group and an amino group. The presence of the chlorophenyl moiety and the amino functionality imparts specific pharmacological properties to this compound, making it a valuable candidate for further investigation in drug discovery.

Oxadiazoles are heterocyclic compounds that have been extensively studied for their biological activities. The substitution pattern in 1-{3-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazol-5-yl}methanamine hydrochloride suggests that it may exhibit potent anti-inflammatory effects. Recent studies have shown that compounds with similar structural features can effectively inhibit pro-inflammatory cytokines and enzymes, such as COX-2 and iNOS, which are key players in the inflammatory response.

In addition to its anti-inflammatory properties, 1-{3-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazol-5-yl}methanamine hydrochloride has also shown promise in antimicrobial research. The presence of the (4-chlorophenoxy)methyl group enhances the compound's ability to disrupt bacterial cell membranes and inhibit microbial growth. This makes it a potential candidate for the development of new antibiotics to combat drug-resistant bacteria.

The anticancer potential of 1-{3-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazol-5-yl}methanamine hydrochloride has also been explored in several preclinical studies. Research has demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of NF-kB and PI3K/Akt pathways, which are frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 1-{3-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazol-5-yl}methanamine hydrochloride have been evaluated in animal models. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further development as an orally administered therapeutic agent. Additionally, the compound has demonstrated low toxicity in preclinical toxicity studies, suggesting a favorable safety profile.

In conclusion, 1-{3-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazol-5-yl}methanamine hydrochloride (CAS No. 1245569-48-5) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it a valuable candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.